Cas no 321534-78-5 (4,6-Quinolinediamine, N6,2-dimethyl-)
4,6-Quinolinediamine, N6,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Quinolinediamine, N6,2-dimethyl-
-
- Inchi: 1S/C11H13N3/c1-7-5-10(12)9-6-8(13-2)3-4-11(9)14-7/h3-6,13H,1-2H3,(H2,12,14)
- InChI Key: UUMZBBNMERQWCK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(NC)=CC=2)C(N)=CC=1C
Experimental Properties
- Density: 1.209±0.06 g/cm3(Predicted)
- Boiling Point: 403.2±40.0 °C(Predicted)
- pka: 10.21±0.50(Predicted)
4,6-Quinolinediamine, N6,2-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8621262-1.0g |
2,N6-dimethylquinoline-4,6-diamine |
321534-78-5 | 95% | 1.0g |
$0.0 | 2023-01-11 |
4,6-Quinolinediamine, N6,2-dimethyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4,6-Quinolinediamine, N6,2-dimethyl-
4,6-Quinolinediamine, N6,2-dimethyl- (CAS No. 321534-78-5): A Comprehensive Overview
4,6-Quinolinediamine, N6,2-dimethyl- (CAS No. 321534-78-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique quinoline backbone and dimethyl substitution, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its molecular formula is C11H13N3, and it exhibits a molecular weight of 187.24 g/mol. The presence of the quinoline ring system, combined with the diamine functionality, makes it a valuable building block for researchers exploring novel therapeutic agents.
The chemical properties of 4,6-Quinolinediamine, N6,2-dimethyl- are influenced by its structural features. The compound is typically a solid at room temperature, with moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it suitable for use in multi-step synthetic processes. Recent studies have highlighted its potential as a precursor for the development of antimicrobial agents and anticancer drugs, aligning with the growing demand for new treatments in these areas. The compound's ability to interact with biological targets, such as enzymes and receptors, has spurred interest in its further exploration.
In the pharmaceutical industry, 4,6-Quinolinediamine, N6,2-dimethyl- is often utilized as a key intermediate in the synthesis of heterocyclic compounds. These derivatives are frequently investigated for their bioactivity, including anti-inflammatory, antiviral, and antioxidant properties. For instance, researchers have explored its role in designing inhibitors for specific kinases involved in cancer progression. The compound's structural flexibility allows for modifications that can enhance its efficacy and selectivity, making it a valuable asset in drug discovery programs.
Beyond pharmaceuticals, 4,6-Quinolinediamine, N6,2-dimethyl- has applications in materials science. Its quinoline core is known to contribute to the optical and electronic properties of materials, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and sensor development. These diverse applications underscore its importance in both academic and industrial research.
The market for 4,6-Quinolinediamine, N6,2-dimethyl- is driven by the increasing demand for innovative chemical intermediates in drug development and advanced materials. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of research institutions and pharmaceutical firms. Recent trends indicate a rise in inquiries about its availability and custom synthesis options, reflecting its growing relevance in cutting-edge research.
From an environmental and safety perspective, 4,6-Quinolinediamine, N6,2-dimethyl- is generally handled with standard laboratory precautions. While it is not classified as highly hazardous, proper storage and handling procedures are recommended to ensure safety. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use and disposal. The compound's stability and relatively low toxicity profile make it a practical choice for laboratory applications.
In conclusion, 4,6-Quinolinediamine, N6,2-dimethyl- (CAS No. 321534-78-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and broad applicability make it a subject of ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in the advancement of both medicine and technology.
321534-78-5 (4,6-Quinolinediamine, N6,2-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)